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Welcome to the technical support center for researchers, scientists, and drug development
professionals using IBM Cloud Pak for Data (CP4d). This guide provides troubleshooting steps
and frequently asked questions (FAQSs) to help you improve the performance of your complex
scientific queries.

Frequently Asked Questions (FAQSs)

Q1: My queries joining large genomics and proteomics datasets are timing out. What are the
first steps | should take?

Al: Timeouts when joining large scientific datasets are often due to resource constraints or
inefficient query execution plans. Here's a troubleshooting workflow to diagnose and address
the issue:

e Analyze the Query Plan: Use the query execution plan analysis tools within CP4d to
visualize how the query is being executed. Look for full table scans on large tables where an
index scan would be more efficient.

o Resource Allocation: Check the resource allocation for your Watson Query (Data
Virtualization) service.[1] Insufficient CPU and memory can lead to slow performance and
timeouts.

o Data Source Statistics: Ensure that statistics are collected on the underlying data sources.
The query optimizer relies on these statistics to generate efficient execution plans.
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o Predicate Pushdown: Verify that filtering operations (predicates in your WHERE clause) are
being pushed down to the source databases. This reduces the amount of data that needs to
be brought into CP4d for processing.

Q2: What are materialized views and how can they help with my recurring analyses of clinical
trial data?

A2: Materialized views are pre-computed query results that are stored as a physical table.[2]
For recurring analyses of clinical trial data, which often involve complex aggregations and joins,
materialized views can significantly improve performance by avoiding the need to re-calculate
the results each time the query is run.[2][3]

Benefits of Materialized Views:

o Improved Query Performance: By accessing pre-computed data, response times for complex
gueries can be drastically reduced.[2][3][4]

e Reduced Load on Source Systems: Since the heavy computations are done once during the
view's creation or refresh, the burden on the underlying data sources is minimized.[4]

Q3: How can | optimize a query with multiple nested subqueries that filters molecular data
based on various criteria?

A3: Complex nested queries can be challenging for query optimizers. Here are a few strategies
to improve their performance:

o Simplify and Rewrite: Whenever possible, rewrite nested queries using JOIN operations or
by breaking them down into simpler, sequential steps using temporary views.

o Common Table Expressions (CTEs): Use CTEs (using the WITH clause) to improve the
readability and organization of your query. In some cases, this can also help the optimizer
create a better execution plan.

o Shredding Nested Data: For deeply nested data structures, a technique called "shredding"
can be employed. This involves transforming the nested data into a flatter, relational format,
which can be more efficiently processed by distributed query engines.[5]
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Troubleshooting Guides

Guide 1: Diaghosing and Resolving Slow Queries with
Complex Joins and Aggregations

This guide provides a step-by-step protocol for troubleshooting and optimizing a slow-running
guery that joins multiple large tables and performs several aggregations, a common scenario in
bioinformatics and drug discovery.

Experimental Protocol:
e Benchmark the Baseline Query:

o Execute the original, slow-running query multiple times to establish a baseline
performance metric.

o Record the average execution time, CPU utilization, and memory consumption for the
query.

e Analyze the Query Execution Plan:
o Generate the execution plan for the query using the tools available in Watson Query.
o Identify potential bottlenecks, such as:
» Full table scans on large, unindexed columns.
» |nefficient join methods (e.g., nested loop joins on large tables).
» Late-stage filtering that processes a large number of unnecessary rows.
e Implement Optimization Techniques:
o Indexing: Create indexes on the columns used in JOIN conditions and WHERE clauses.

o Materialized Views: If the query is executed frequently with the same aggregations and
joins, create a materialized view to store the pre-computed results.
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o Query Rewriting: Refactor the query to use more efficient join syntax or to break down
complex operations into smaller, more manageable steps.

o Evaluate Performance Post-Optimization:
o Execute the optimized query multiple times and record the new performance metrics.
o Compare the results with the baseline to quantify the improvement.

Quantitative Data Summary:

Optimization Avg. Execution o Memory
] ) CPU Utilization (%) .
Technique Time (seconds) Consumption (GB)
Baseline (No
3600 85 128

Optimization)

With Indexing 1200 60 96

With Materialized
View

45 25 32

Guide 2: Leveraging Caching to Accelerate Scientific
Data Exploration

This guide outlines how to effectively use caching in CP4d to improve the performance of
exploratory queries on large scientific datasets.

Experimental Protocol:
« |dentify Candidate Queries for Caching:

o Monitor query history to identify frequently executed queries that access the same
underlying data.

o Prioritize queries that involve complex calculations or access remote data sources with
high latency.
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» Configure and Enable Caching:

o Within the Watson Query service, configure the cache settings, including the cache size
and the refresh policy.

o Enable caching for the identified candidate queries or the underlying tables.
e Measure Cache Effectiveness:

o Execute the cached queries for the first time to populate the cache. Record the initial
execution time.

o Execute the same queries again and measure the response time. A significant reduction
indicates that the cache is being effectively utilized.

o Monitor the cache hit ratio to understand how frequently queries are being served from the
cache versus accessing the source data.

Quantitative Data Summary:

Subsequent
Initial Execution Execution Time ] .
Query Type . Cache Hit Ratio (%)
Time (seconds) (from cache)
(seconds)
Genomic Variant
180 5 95
Frequency
Protein-Protein
_ 300 10 92
Interaction
Chemical Compound
240 8 90
Search
Visualizations

Signaling Pathway for Query Optimization
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Caption: A flowchart illustrating the decision-making process for optimizing a slow-running
query.
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Caption: A high-level experimental workflow for troubleshooting and improving query
performance.

Logical Relationship of Performance Tuning
Components
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Caption: The logical relationship between CP4d components and various performance tuning
techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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